Mammaglobin-A precursor (83-92)
Description
Mammaglobin-A
Scientific Research Applications
Expression in Breast Cancer
Mammaglobin-A, a novel breast cancer-associated glycoprotein, is frequently detected in primary and metastatic breast tumors. Its expression, independent of tumor grade and histological type, suggests its potential as a marker for breast cancer patient management (Watson et al., 1999).
Diagnostic Marker
Mammaglobin-A expression in breast tumors and circulating tumor cells indicates its utility as a specific marker for primary, metastatic, and occult breast cancer (Fleming & Watson, 2000).
Clinical Utility
Mammaglobin-A's role in detecting circulating or disseminated tumor cells and as a therapeutic target for immune therapies targeting breast cancer highlights its clinical applications (Ghersevich & Ceballos, 2013).
mRNA Detection in Plasma
The detection of cell-free mammaglobin mRNA in the plasma of breast cancer patients suggests its potential as a diagnostic marker for breast cancer (Gal et al., 2001).
Therapeutic Potential
Mammaglobin-A cDNA vaccination has shown promise in inducing immune responses against breast cancer-specific antigens, suggesting its therapeutic potential (Narayanan et al., 2004).
Promising Diagnostic Marker
Mammaglobin, as a complex with lipophilin B, presents a novel serological marker for breast cancer diagnosis and holds significant promise for breast cancer screening (Carter et al., 2002; Goedegebuure et al., 2004).
Other Applications
- Mammaglobin is explored as a marker for complex canine mammary carcinomas, indicating its potential beyond human breast cancer (Pandey et al., 2015).
- It is also a candidate diagnostic marker for breast cancer with numerous studies evaluating its application in detecting disseminated breast cancer cells (Zehentner & Carter, 2004).
properties
sequence |
LIYDSSLCDL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Mammaglobin-A precursor (83-92) |
Origin of Product |
United States |
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